Cas no 134017-12-2 (Octadecanoic acid,12-[(1-oxoisooctadecyl)oxy]-, isooctadecyl ester)

Octadecanoic acid,12-[(1-oxoisooctadecyl)oxy]-, isooctadecyl ester structure
134017-12-2 structure
Product Name:Octadecanoic acid,12-[(1-oxoisooctadecyl)oxy]-, isooctadecyl ester
CAS No:134017-12-2
MF:C54H106O3
MW:803.41765832901
CID:134675
PubChem ID:21960456
Update Time:2025-04-19

Octadecanoic acid,12-[(1-oxoisooctadecyl)oxy]-, isooctadecyl ester Chemical and Physical Properties

Names and Identifiers

    • Octadecanoic acid,12-[(1-oxoisooctadecyl)oxy]-, isooctadecyl ester
    • ISOSTEARYL STEAROYL STEARATE
    • Octyldodecyl Myristate
    • 134017-12-2
    • octadecanoyl 2-hexadecyl-18-methylnonadecanoate
    • SCHEMBL297483
    • Octadecanoic acid,12-[(1-oxoisooctadecyl)oxy]-,isooctadecyl ester
    • Inchi: 1S/C54H106O3/c1-5-7-9-11-13-15-17-19-21-26-30-34-38-42-46-50-53(55)57-54(56)52(48-44-40-36-32-28-24-20-18-16-14-12-10-8-6-2)49-45-41-37-33-29-25-22-23-27-31-35-39-43-47-51(3)4/h51-52H,5-50H2,1-4H3
    • InChI Key: RVYAGHQQSCEGMA-UHFFFAOYSA-N
    • SMILES: O(C(CCCCCCCCCCCCCCCCC)=O)C(C(CCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC(C)C)=O

Computed Properties

  • Exact Mass: 802.814
  • Monoisotopic Mass: 802.814
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 57
  • Rotatable Bond Count: 50
  • Complexity: 790
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4A^2
  • XLogP3: 26
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